![molecular formula C23H18N2O6 B3939139 1-methyl-2-oxo-2-phenylethyl 3-[(3-nitrobenzoyl)amino]benzoate](/img/structure/B3939139.png)
1-methyl-2-oxo-2-phenylethyl 3-[(3-nitrobenzoyl)amino]benzoate
Overview
Description
1-methyl-2-oxo-2-phenylethyl 3-[(3-nitrobenzoyl)amino]benzoate, also known as MPOB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. MPOB is a member of the family of 3-[(3-nitrobenzoyl)amino]benzoate compounds, which have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antibacterial properties. In
Scientific Research Applications
1-methyl-2-oxo-2-phenylethyl 3-[(3-nitrobenzoyl)amino]benzoate has been studied for its potential applications in a variety of scientific research fields, including cancer research, inflammation research, and microbial research. In cancer research, this compound has been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines, which are involved in the development of many chronic inflammatory diseases. In microbial research, this compound has been shown to exhibit antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.
Mechanism of Action
The mechanism of action of 1-methyl-2-oxo-2-phenylethyl 3-[(3-nitrobenzoyl)amino]benzoate is not fully understood, but it is believed to involve the inhibition of several key enzymes and signaling pathways that are involved in cancer cell growth, inflammation, and bacterial infection. This compound has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory prostaglandins. This compound has also been shown to inhibit the activity of the protein kinase B (AKT) signaling pathway, which is involved in cancer cell growth and survival. In addition, this compound has been shown to disrupt the bacterial cell membrane, leading to bacterial cell death.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects, including anti-inflammatory, antitumor, and antibacterial effects. This compound has been shown to reduce the production of inflammatory cytokines and chemokines, which are involved in the development of many chronic inflammatory diseases. This compound has also been shown to inhibit the growth of several types of cancer cells, including breast cancer, lung cancer, and prostate cancer cells. In addition, this compound has been shown to exhibit antibacterial activity against several strains of bacteria, including Staphylococcus aureus and Escherichia coli.
Advantages and Limitations for Lab Experiments
1-methyl-2-oxo-2-phenylethyl 3-[(3-nitrobenzoyl)amino]benzoate has several advantages for use in scientific research, including its high purity and well-characterized chemical structure. This compound is also relatively easy to synthesize, which allows for large-scale production for use in experiments. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound can be toxic to some cell types at high concentrations, which can limit its use in certain experiments. In addition, this compound can be difficult to solubilize in certain solvents, which can limit its use in certain experimental systems.
Future Directions
There are several future directions for 1-methyl-2-oxo-2-phenylethyl 3-[(3-nitrobenzoyl)amino]benzoate research, including the development of more potent and selective analogs of this compound for use in cancer and inflammation research. In addition, the mechanism of action of this compound needs to be further elucidated to better understand its effects on cancer cells, inflammation, and bacterial infection. Furthermore, the potential use of this compound in combination with other drugs or therapies needs to be explored to determine its potential as a combination therapy for cancer and other diseases. Finally, the development of novel delivery systems for this compound, such as nanoparticles or liposomes, could improve its efficacy and reduce its toxicity for use in future experiments.
properties
IUPAC Name |
(1-oxo-1-phenylpropan-2-yl) 3-[(3-nitrobenzoyl)amino]benzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H18N2O6/c1-15(21(26)16-7-3-2-4-8-16)31-23(28)18-10-5-11-19(13-18)24-22(27)17-9-6-12-20(14-17)25(29)30/h2-15H,1H3,(H,24,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XQUMQTNHPNSYMI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)C1=CC=CC=C1)OC(=O)C2=CC(=CC=C2)NC(=O)C3=CC(=CC=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H18N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.